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Compound of Interest

Compound Name: Isocaffeine

Cat. No.: B195696

Essential Safety and Handling Guide for
Isocaffeine

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Isocaffeine, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure a safe laboratory
environment and mitigate risks associated with this compound.

Isocaffeine: Hazard Overview

Isocaffeine (1,3,9-Trimethylxanthine) is a purine alkaloid and an isomer of caffeine.[1][2] It is
classified as a methylxanthine and is often studied for its potential pharmacological properties.
[1] The primary documented hazard is that it is harmful if swallowed.[2] While its safety profile
IS not as extensively documented as caffeine's, its structural similarity necessitates careful
handling.[1] Researchers should handle it using appropriate personal protective equipment.[3]

Personal Protective Equipment (PPE)

The use of PPE is the final and essential barrier between the researcher and potential chemical
exposure.[4] The following PPE is mandatory when handling Isocaffeine to prevent skin
contact, eye exposure, and inhalation of dust particles.[5][6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b195696?utm_src=pdf-interest
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://cymitquimica.com/cas/519-32-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Isocaffeine
https://cymitquimica.com/cas/519-32-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Isocaffeine
https://cymitquimica.com/cas/519-32-4/
https://www.benchchem.com/product/b195696
https://www.pppmag.com/article/121/December_2006/Personal_Equipment_for_Use_in_Handling_Hazardous_Drugs/
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25215.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Protects against skin contact.
Disposable nitrile gloves offer
protection against a wide

) Chemical-resistant gloves range of chemicals.[7]

Hand Protection o ]
(e.g., Nitrile gloves). Contaminated gloves should

be disposed of after use in
accordance with good

laboratory practices.[8]

o Protects eyes from dust
) Safety glasses with side ) )
Eye & Face Protection particles and accidental

shields or safety goggles.
¥ 9099 splashes.[5][9]

Prevents contact with clothing

Skin & Body Protection Standard laboratory coat. ]
and skin.[7]

Required when handling the
powder outside of a fume hood
or if dust formation is likely, to
. _ NIOSH-approved N95 ) )
Respiratory Protection ) ) prevent inhalation.[4][5]
respirator or higher. _ _
Surgical masks offer little to no
protection from chemical

exposure.[4]

Operational Plan: Handling Isocaffeine

Adherence to a strict operational protocol is critical for minimizing exposure and ensuring
safety.

3.1. Engineering Controls

¢ Ventilation: Handle Isocaffeine in a well-ventilated area. A chemical fume hood is
recommended to control the generation of dust and aerosols.[5]

o Safety Stations: Ensure that an emergency eye wash fountain and safety shower are
immediately accessible in the handling area.[5]
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3.2. Procedural Handling

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace by covering surfaces with absorbent, disposable bench paper.

» Weighing & Transfer: Conduct all weighing and transfer operations of powdered Isocaffeine
within a chemical fume hood or a ventilated balance enclosure to prevent the generation of
airborne dust.

» Avoid Contact: Take meticulous care to avoid contact with skin, eyes, and clothing.[5]

» Hygiene: Do not eat, drink, or smoke in areas where Isocaffeine is handled or stored.[5][8]
Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[5][10]

o Storage: Store Isocaffeine in a tightly sealed container in a cool, dry location away from
incompatible materials.[5]

Emergency Procedures

4.1. Spill Response In the event of a spill, evacuate non-essential personnel and ensure the
area is well-ventilated.[5] Follow the procedural workflow below.
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Isocaffeine Spill Occurs

Assess Spill Size & Risk
(Is it a major spill?)

(Minor Spill)

Evacuate Area Don Appropriate PPE
Alert EH&S / Emergency Services (Gloves, Goggles, Respirator)

Secure the Area Contain the Spill
Restrict Access (Use absorbent pads)

Clean Up Spill

Sweep solid material carefully
Avoid creating dust

Decontaminate Area
(Wipe with appropriate solvent)

Package Waste
Label as 'Hazardous Waste'

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling an Isocaffeine spill.
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4.2. First Aid Measures Immediate first aid is crucial in the event of an exposure.[5]

Exposure Route First Aid Protocol

Do NOT induce vomiting. Rinse mouth
Ingestion thoroughly with water. Immediately call a Poison

Control Center or seek medical attention.[5]

Immediately flush the exposed eye gently with
large amounts of water for at least 15-20

Eye Contact minutes, removing contact lenses if present and
easy to do.[5] Seek medical attention if irritation

persists.

Remove contaminated clothing. Wash the
Skin Contact affected skin area with plenty of soap and water.

[5] Seek medical attention if irritation develops.

Move the exposed person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention.[5]

Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations.[5]

o Chemical Waste: Dispose of Isocaffeine and any contaminated materials (e.g., gloves,
absorbent pads) as hazardous chemical waste. Do not dispose of it with household garbage.

[5]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
pickup and disposal.[5]

» Containers: Dispose of empty containers as unused product, as they may retain chemical
residue.[5]

Quantitative Data Summary
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While comprehensive toxicological data for Isocaffeine is limited, the data for the closely

related compound, Caffeine, provides a useful reference for assessing potential hazards.

Property

Value

Source

Chemical Name

Isocaffeine (1,3,9-

Trimethylxanthine)

[2]

CAS Number 519-32-4 [1][2]
Molecular Formula CsH10N4O2 [11[2]
Molecular Weight 194.19 g/mol [2]

GHS Hazard Statement

H302: Harmful if swallowed

[2]

Toxicity of Caffeine (Rat)

LD50 Oral: 367.7 mg/kg

[5]

Toxicity of Caffeine (Rat)

LD50 Dermal: > 2,000 mg/kg

[5]

Toxicity of Caffeine (Rat)

LC50 Inhalation: 4.94 mg/L

[5]

Disclaimer: Toxicity data is for
Caffeine, a structural isomer,
as the safety profile for
Isocaffeine is not as well-

documented.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25215.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/BR/en/sds/sial/c0750
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.carlroth.com/medias/SDB-N815-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ3MTJ8YXBwbGljYXRpb24vcGRmfGFHTTNMMmd5TXk4NU1UYzJORFk0TmpnME9ETXdMMU5FUWw5T09ERTFYMGxGWDBWT0xuQmtaZ3w4OTU3ZjYzYzZlYjlmYjk3OGJkZGQ4ZGQ2NTA0N2I4MjNiNGQ1ZjdlMGJkMzhkOTMwNTE1Nzk0ZjdiM2EyM2U1
https://www.benchchem.com/product/b195696#personal-protective-equipment-for-handling-isocaffeine
https://www.benchchem.com/product/b195696#personal-protective-equipment-for-handling-isocaffeine
https://www.benchchem.com/product/b195696#personal-protective-equipment-for-handling-isocaffeine
https://www.benchchem.com/product/b195696#personal-protective-equipment-for-handling-isocaffeine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b195696?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

